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Cat. No.: B12387347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O4I4 is a small molecule inducer of endogenous Octamer-binding transcription factor 4

(OCT4), a key regulator of pluripotency. This compound has emerged as a valuable tool in

regenerative medicine and developmental biology research. Notably, O4I4 can replace the

need for exogenous OCT4 in the generation of induced pluripotent stem cells (iPSCs), thereby

simplifying reprogramming protocols and reducing the risks associated with viral transduction of

transcription factors. This document provides detailed application notes and protocols for the

use of O4I4 in experimental settings, with a focus on its solubility, preparation, and application

in cellular reprogramming.

Physicochemical and Solubility Data
Proper dissolution and storage of O4I4 are critical for maintaining its biological activity. The

following table summarizes its key properties and solubility.
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Property Value

Molecular Formula C₁₅H₂₀N₂S

Molecular Weight 260.4 g/mol

Appearance Solid

Solubility Soluble in DMSO and EtOH

Experimental Protocols
Preparation of O4I4 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of O4I4 in Dimethyl Sulfoxide

(DMSO).

Materials:

O4I4 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of O4I4: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = 10 mmol/L * 260.4 g/mol * Volume (L) * 1000 mg/g For 1 mL (0.001 L)

of 10 mM stock solution, the required mass is 2.604 mg.

Dissolution:

Aseptically weigh the calculated amount of O4I4 powder and transfer it to a sterile

microcentrifuge tube.
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Add the appropriate volume of DMSO to the tube.

Vortex the solution until the O4I4 powder is completely dissolved. Gentle warming (37°C)

may be applied to aid dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to minimize cytotoxicity.

Protocol for Reprogramming Human Fibroblasts into
iPSCs using O4I4 and a CSKML Cocktail
This protocol outlines the use of O4I4 in combination with a cocktail of other reprogramming

factors (SOX2, KLF4, c-MYC, and LIN28; referred to as CSKML) to generate iPSCs from

human fibroblasts without the need for exogenous OCT4.[1]

Cell Culture Media:

Fibroblast Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10%

Fetal Bovine Serum (FBS), 1x Non-Essential Amino Acids (NEAA), and 1x Penicillin-

Streptomycin.

iPSC Reprogramming Medium: KnockOut DMEM/F12 supplemented with 20% KnockOut

Serum Replacement (KSR), 1x NEAA, 1x GlutaMAX, 0.1 mM β-mercaptoethanol, and basic

Fibroblast Growth Factor (bFGF; 10 ng/mL).

Workflow:
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Preparation Phase

Reprogramming Phase

Maturation and Expansion

Plate Human Fibroblasts

Day 0: Transduce Fibroblasts
with CSKML Lentiviruses

Prepare Lentiviral Particles
(SOX2, KLF4, c-MYC, LIN28)

Day 1: Change to
Fibroblast Medium

Day 2 onwards: Culture in
iPSC Reprogramming Medium

+ O4I4

Days 14-21: Emergence
of iPSC-like Colonies

Days 21-28: Pick and Expand
iPSC Colonies

Characterize iPSC Clones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. S-EPMC3491406 - The roles of the reprogramming factors Oct4, Sox2 and Klf4 in
resetting the somatic cell epigenome during induced pluripotent stem cell generation. -
OmicsDI [omicsdi.org]

To cite this document: BenchChem. [O4I4: Application Notes and Protocols for Cellular
Reprogramming and Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387347#o4i4-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.omicsdi.org/dataset/biostudies-literature/S-EPMC3491406
https://www.omicsdi.org/dataset/biostudies-literature/S-EPMC3491406
https://www.omicsdi.org/dataset/biostudies-literature/S-EPMC3491406
https://www.benchchem.com/product/b12387347#o4i4-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b12387347#o4i4-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b12387347#o4i4-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b12387347#o4i4-solubility-and-preparation-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

